Cas no 13410-34-9 (Butanedioic acid,1-[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl] ester)
13410-34-9 structure
Product Name:Butanedioic acid,1-[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl] ester
CAS No:13410-34-9
MF:C25H46O7
MW:458.628549098969
CID:119557
PubChem ID:57348008
Update Time:2025-04-18
Butanedioic acid,1-[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,1-[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl] ester
- 4-(2-hydroxy-3-octadecanoyloxypropoxy)-4-oxobutanoic acid
- Butanedioic acid, mono[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl]ester
- Butanedioic acid,mono[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl]ester
- DTXSID20721543
- SCHEMBL13539372
- 4-[2-HYDROXY-3-(OCTADECANOYLOXY)PROPOXY]-4-OXOBUTANOIC ACID
- 13410-34-9
- JZRZUXISDDGKIS-UHFFFAOYSA-N
-
- Inchi: 1S/C25H46O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(29)31-20-22(26)21-32-25(30)19-18-23(27)28/h22,26H,2-21H2,1H3,(H,27,28)
- InChI Key: JZRZUXISDDGKIS-UHFFFAOYSA-N
- SMILES: O(CC(COC(CCC(=O)O)=O)O)C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 574.3354
- Monoisotopic Mass: 458.32435380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 25
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 162.73
Butanedioic acid,1-[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl] ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
13410-34-9 (Butanedioic acid,1-[2-hydroxy-3-[(1-oxooctadecyl)oxy]propyl] ester) Related Products
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